8-phenyl-2-(4-(trifluoromethyl)benzyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione

• IUPAC Name: 8-phenyl-2-[[4-(trifluoromethyl)phenyl]methyl]-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• InChI: InChI=1S/C19H15F3N4O2/c20-19(21,22)14-8-6-13(7-9-14)12-26-17(28)16(27)25-11-10-24(18(25)23-26)15-4-2-1-3-5-15/h1-9H,10-12H2
• InChI Key: GGJNVPCYEBVBTA-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=O)C(=O)N(N=C2N1C3=CC=CC=C3)CC4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C19H15F3N4O2
• Molecular Weight: 388.3 g/mol
• CAS No.: 941917-22-2

Description

8-phenyl-2-(4-(trifluoromethyl)benzyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione is a useful research compound. Its molecular formula is C19H15F3N4O2 and its molecular weight is 388.35. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiviral Activity

• Imidazo[1,2-a]-s-triazine nucleosides, including variants of the compound , have been synthesized and tested for antiviral activity against herpes, rhino, and parainfluenza viruses. Moderate activity was observed against rhinoviruses at non-toxic dosage levels (Kim et al., 1978).

Chemical Synthesis Techniques

• Studies on the transformation of similar triazine systems have been conducted to understand better their chemical properties and potential applications. These studies include synthetic approaches to different triazine derivatives and their reactivity (Massry, 2003).

Fused Heterocycles with Trifluoromethyl Moiety

• Research on microwave-assisted synthesis of fused heterocycles incorporating the trifluoromethyl group, similar to the one in the compound of interest, has been conducted. This includes the synthesis of pyrazolo[1,5-a]pyrimidine and 1,2,4-triazolo[1,5-a]pyrimidine derivatives (Shaaban, 2008).

Applications in CO2 Capture

• Triazine-based benzimidazole-linked polymers, which may be structurally related to the compound , have been synthesized and shown to be effective in CO2 capture. These polymers demonstrated high surface areas and selectivity for CO2 over N2 (Sekizkardes et al., 2014).

Photovoltaic Applications

• Small molecule materials containing phenyl benzimidazole, similar to the compound of interest, have been synthesized and used in photovoltaic applications. These materials have shown to improve charge extraction and stability in solar cells (Lim et al., 2021).